Cas no 15942-08-2 (Ambroxol Cyclic Impurity Hydrochloride)

• Product Name: Ambroxol Cyclic Impurity Hydrochloride
• CAS No: 15942-08-2
• MF: C₁₄H₁₉Br₂ClN₂O
• MW: 426.574461221695
• MDL: MFCD26967902
• CID: 1074713
• PubChem ID: 52914941
• Update Time: 2025-12-10

Ambroxol Cyclic Impurity Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imp. B (EP) as Hydrochloride: trans-4-(6,8-Dibromo-1,4-dihydroquinazolin-3(2H)-yl)-cyclohexanol Hydrochloride
• Ambroxol Cyclic Impurity Hydrochloride
• 4-(6,8-dibromo-2,4-dihydro-1H-quinazolin-3-yl)cyclohexan-1-ol,hydrochloride
• AMbroxol hydrochloride iMpurity B
• trans-4-(6,8-dibromo-1,2-dihydroquinazolin-3(4H)-yl)cyclohexanol hydrochloride
• 4-(6,8-dibromo-2,4-dihydro-1H-quinazolin-3-yl)cyclohexan-1-ol;hydrochloride
• trans-4-(6,8-Dibromo-1,4-dihydroquinazolin-3(2H)-yl)cyclohexanol HCl
• (1r,4r)-4-(6,8-dibromo-1,2-dihydroquinazolin-3(4H)-yl)cyclohexanol hydrochloride
• Cyclohexanol, 4-(6,8-dibromo-1,4-dihydro-3(2H)-quinazolinyl)-, hydrochloride (1:1), trans-
• trans-4-(6,8-Dibromo
• Ambroxol Hydrochloride Imp. B trans-4-(6,8- Dibromo-1,4-dihydroquinazolin-3(2H)-yl)- cyclohexanol Hydrochloride
• (1R,4R)-4-(6,8-DIBROMO-2,4-DIHYDRO-1H-QUINAZOLIN-3-YL)CYCLOHEXAN-1-OL HYDROCHLORIDE
• MFCD26967902
• 15942-08-2
• metabolites of Bisolvon
• BS-21599
• trans-4-(6,8-Dibromo-1,4-dihydroquinazolin-3(2H)-yl)cyclohexanol Hydrochloride
• DTXSID00680609
• trans-4-(6,8-dibromo-1,2-dihydroquinazolin-3(4H)-yl)cyclohexanolhydrochloride
• AMbroxol hydrochlorideiMpurity B
• AMBROXOL CYCLIC IMPURITY HCL
• AKOS025396549
• (1r,4r)-4-(6,8-dibromo-1,2,3,4-tetrahydroquinazolin-3-yl)cyclohexan-1-ol hydrochloride
• 4-(6,8-Dibromo-1,4-dihydroquinazolin-3(2H)-yl)cyclohexan-1-ol--hydrogen chloride (1/1)
• F12381
• EX-7791
• CS-0188163
• C14H19Br2ClN2O

• MDL： MFCD26967902
• Inchi： 1S/C14H18Br2N2O.ClH/c15-10-5-9-7-18(8-17-14(9)13(16)6-10)11-1-3-12(19)4-2-11;/h5-6,11-12,17,19H,1-4,7-8H2;1H
• InChI Key： ICLHRFYBPXBCPE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1NCN(C2)C1CCC(CC1)O)Br.Cl

Computed Properties

• Exact Mass: 425.95322g/mol
• Monoisotopic Mass: 423.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• Melting Point: 222 - 225°C

Ambroxol Cyclic Impurity Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygro°Cop°C, Refrigerator, Under Inert Atmosphere

Additional information on Ambroxol Cyclic Impurity Hydrochloride

Recent Advances in the Study of Ambroxol Cyclic Impurity Hydrochloride (CAS: 15942-08-2)

Ambroxol Cyclic Impurity Hydrochloride (CAS: 15942-08-2) is a critical impurity in the synthesis of ambroxol, a widely used mucolytic agent. Recent studies have focused on its structural characterization, synthesis pathways, and potential biological effects. This research brief consolidates the latest findings to provide a comprehensive overview of its significance in pharmaceutical quality control and drug development.

A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis employed high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to elucidate the degradation pathways of ambroxol, identifying Ambroxol Cyclic Impurity Hydrochloride as a key byproduct under acidic conditions. The study highlighted its formation mechanism and proposed strategies to minimize its presence during drug manufacturing.

Further research in Chemical Biology & Drug Design (2024) explored the impurity's potential pharmacological interactions. While Ambroxol Cyclic Impurity Hydrochloride lacks therapeutic activity, molecular docking simulations suggested weak binding affinity to pulmonary surfactant proteins, warranting further toxicological assessment for long-term ambroxol formulations.

Industrial advancements include a novel purification patent (WO2023/154672) by Zhejiang Huahai Pharmaceutical, which reduces this impurity to ≤0.1% through crystallographic optimization. This aligns with tightened ICH Q3A guidelines requiring stricter control of cyclic impurities in bronchodilator APIs.

Ongoing clinical implications research at Heidelberg University investigates whether trace levels of this impurity influence ambroxol's neuroprotective effects in Parkinson's disease models. Preliminary data presented at the 2024 EFMC International Symposium showed no interference at pharmacopeial limits (≤0.15%).

The collective findings underscore the importance of robust analytical methods (e.g., UPLC-QTOF) for monitoring 15942-08-2 during stability testing. Future directions include establishing standardized reference materials and exploring green chemistry approaches to prevent its formation during synthesis.